Cas no 620547-14-0 ((2Z)-6-ethoxy-2-(2,3,4-trimethoxyphenyl)methylidene-2,3-dihydro-1-benzofuran-3-one)

• Product Name: (2Z)-6-ethoxy-2-(2,3,4-trimethoxyphenyl)methylidene-2,3-dihydro-1-benzofuran-3-one
• CAS No: 620547-14-0
• MF: C₂₀H₂₀O₆
• MW: 356.369206428528
• CID: 5418436
• Update Time: 2025-08-05

(2Z)-6-ethoxy-2-(2,3,4-trimethoxyphenyl)methylidene-2,3-dihydro-1-benzofuran-3-one Chemical and Physical Properties

Names and Identifiers

• (2Z)-6-ethoxy-2-[(2,3,4-trimethoxyphenyl)methylidene]-1-benzofuran-3-one
• 3(2H)-Benzofuranone, 6-ethoxy-2-[(2,3,4-trimethoxyphenyl)methylene]-
• (2Z)-6-ethoxy-2-(2,3,4-trimethoxyphenyl)methylidene-2,3-dihydro-1-benzofuran-3-one

• Inchi： 1S/C20H20O6/c1-5-25-13-7-8-14-16(11-13)26-17(18(14)21)10-12-6-9-15(22-2)20(24-4)19(12)23-3/h6-11H,5H2,1-4H3
• InChI Key： OEJCWRCKTOOIMR-UHFFFAOYSA-N
• SMILES： O1C2=CC(OCC)=CC=C2C(=O)C1=CC1=CC=C(OC)C(OC)=C1OC

Related Categories

• Solvents and Organic Chemicals Organic Compounds Phenylpropanoids and polyketides Aurone flavonoids Aurone flavonoids
• Solvents and Organic Chemicals Organic Compounds Phenylpropanoids and polyketides Aurone flavonoids

Additional information on (2Z)-6-ethoxy-2-(2,3,4-trimethoxyphenyl)methylidene-2,3-dihydro-1-benzofuran-3-one

Introduction to Compound CAS No. 620547-14-0: (2Z)-6-Ethoxy-2-(2,3,4-trimethoxyphenyl)methylidene-2,3-dihydro-1-benzofuran-3-one

The compound (2Z)-6-Ethoxy-2-(2,3,4-trimethoxyphenyl)methylidene-2,3-dihydro-1-benzofuran-3-one, identified by the CAS registry number 620547-14-0, is a complex organic molecule with significant structural and functional properties. This compound belongs to the class of benzofurans, which are known for their diverse biological activities and applications in various fields such as pharmacology and material science. The molecule's structure is characterized by a benzofuran ring system with multiple substituents, including ethoxy and trimethoxyphenyl groups, which contribute to its unique chemical properties.

Recent studies have highlighted the potential of this compound in the development of novel therapeutic agents. The presence of multiple methoxy groups on the phenyl ring suggests strong electron-donating effects, which can influence the compound's reactivity and stability. Additionally, the ethoxy group at position 6 of the benzofuran ring may enhance solubility in organic solvents, making it suitable for various synthetic applications. Researchers have explored its role as a precursor in the synthesis of bioactive molecules, particularly in the context of anti-inflammatory and antioxidant therapies.

The stereochemistry at the Z configuration of the methylidene group plays a crucial role in determining the compound's physical and chemical properties. This configuration affects the molecule's ability to interact with biological targets, such as enzymes or receptors. Recent advancements in stereochemical analysis have provided deeper insights into how these interactions can be optimized for therapeutic purposes. For instance, computational studies have demonstrated that the Z configuration enhances binding affinity to certain protein targets, making it a promising candidate for drug design.

In terms of synthesis, this compound is typically derived from multi-step organic reactions involving coupling agents and protecting groups. The synthesis process often requires precise control over reaction conditions to ensure high yields and purity. Recent innovations in catalytic methods have enabled more efficient syntheses of similar compounds, reducing production costs and improving scalability.

From an application standpoint, (2Z)-6-Ethoxy-2-(2,3,4-trimethoxyphenyl)methylidene-2,3-dihydro-1-benzofuran-3-one has shown potential in several areas. In pharmacology, it has been investigated for its ability to modulate cellular signaling pathways associated with chronic diseases such as cancer and neurodegenerative disorders. Preclinical studies suggest that it may inhibit key enzymes involved in inflammation and oxidative stress.

Moreover, this compound has garnered attention in the field of materials science due to its unique electronic properties. Its conjugated system allows for efficient electron delocalization, making it a candidate for use in organic electronics or optoelectronic devices. Researchers are currently exploring its potential as a component in organic light-emitting diodes (OLEDs) and photovoltaic materials.

In conclusion, CAS No. 620547-14-0 represents a versatile organic molecule with wide-ranging applications across multiple disciplines. Its structural complexity and functional diversity make it an intriguing subject for both academic research and industrial development. As ongoing studies continue to uncover new insights into its properties and potential uses, this compound is poised to play a significant role in advancing modern science and technology.